Glucocheirolin

• CAS: 554-86-9
• Molecular Formula: C11H21NO11S3
• Molecular Weight: 439.5 g/mol
• InChI: InChI=1S/C11H21NO11S3/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21)/t6-,8-,9+,10-,11+/m1/s1
• InChIKey: OFKKQTQFWWIRBD-ZHVGPZTNSA-N

Glucocheirolin (CAS 554-86-9) for Research Procurement: Glucosinolate Class, Physicochemical Properties, and Natural Occurrence

Glucocheirolin (CAS 554-86-9), systematically named 3-methylsulfonylpropyl glucosinolate, is an alkylglucosinolate bearing a methylsulfonyl functional group on its side chain with molecular formula C11H21NO11S3 and average molecular mass 439.48 g/mol [1]. It belongs to the glucosinolate class of sulfur-containing glycosides, which are secondary metabolites predominantly found in cruciferous vegetables including radish, cabbage, cauliflower, rapeseed, and mustard . Glucocheirolin has been detected in various Brassicaceae species, including cauliflower (Brassica oleracea var. botrytis), horseradish (Armoracia rusticana), swedes (Brassica napus), and turnips (Brassica rapa var. rapa) [2]. As with all intact glucosinolates, glucocheirolin itself is not directly bioactive; its biological effects are manifested following enzymatic hydrolysis by myrosinase (β-thioglucosidase; EC 3.2.3.1), which converts it to the corresponding isothiocyanate, cheirolin (3-methylsulfonylpropyl isothiocyanate), and other degradation products [3]. Glucocheirolin is commercially supplied as its potassium salt form to enhance solubility and stability for laboratory applications, with standard reference material purity typically ≥95% and storage recommendations of -8°C or below .

Glucosinolate prodrug; requires myrosinase hydrolysis for bioactivity

Supplied as potassium salt for solubility and stability

Natural product reference standard; research use only

• [1] FooDB. Glucocheirolin (FDB017761). Food Database, 2010. View Source
• [2] Wishart DS et al. Glucocheirolin entry. FooDB: Food Database, 2010. View Source
• [3] Ernst IM et al. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin. Pharmacological Research, 2013, 70: 155-162. View Source

Why Glucocheirolin Cannot Be Substituted by Generic Glucosinolates: Structure-Dependent Biological Activity Demands Compound-Specific Selection

Generic substitution among glucosinolates is scientifically untenable because the biological activity of each glucosinolate is dictated entirely by its aglycone side chain structure, which determines the identity and reactivity of the hydrolysis-derived isothiocyanate. The side chain of glucocheirolin terminates in a methylsulfonyl (—SO₂CH₃) group, which distinguishes it from structurally related glucosinolates such as glucoiberin (methylsulfinyl, —SOCH₃) and glucoerucin (methylthio, —SCH₃) [1]. This sulfonyl moiety confers distinct chemical properties—including oxidation state, electrophilicity, and lipophilicity—that directly impact the compound's biological fate and mechanism of action [2]. Consequently, the hydrolysis product cheirolin exhibits a unique activity profile that differs markedly from isothiocyanates derived from other glucosinolates: it demonstrates negligible in vivo induction of phase II detoxification enzymes (unlike sulforaphane, iberin, and erucin), yet retains potent in vitro Nrf2 activation comparable to sulforaphane [3]. Furthermore, the structural difference between glucocheirolin and its closest analog glucoiberin (which differ by a single oxygen atom in the side chain sulfur oxidation state) translates to differential fungitoxic potency and antiproliferative efficacy across multiple assay systems [4]. For researchers requiring reproducible biological outcomes in cancer chemoprevention, antimicrobial, or plant defense studies, substitution with a non-identical glucosinolate would introduce uncontrolled experimental variables and invalidate cross-study comparisons.

Side chain oxidation state defines hydrolysis product

Sulfonyl (glucocheirolin) vs. sulfinyl (glucoiberin) or methylthio (glucoerucin) alters isothiocyanate reactivity and biological fate.

In vivo phase II enzyme induction may not transfer

Cheirolin lacks reported in vivo GST/QR induction, while iberin and others are active; in vitro Nrf2 activation does not predict in vivo response.

Antifungal and antiproliferative context differs

Hydrolysis product activity varies across glucosinolate precursors; direct substitution may shift assay outcomes.

• [1] ChEBI. Glucocheirolin (CHEBI:5400) entry. European Bioinformatics Institute, 2014. View Source
• [2] Ernst IM et al. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin. Pharmacological Research, 2013, 70: 155-162. View Source
• [3] Munday R et al. Induction of phase II detoxification enzymes in rats by plant-derived isothiocyanates: comparison of allyl isothiocyanate with sulforaphane and related compounds. Journal of Agricultural and Food Chemistry, 2004, 52(7): 1867-1871. View Source
• [4] Manici LM et al. In vitro fungitoxic activity of some glucosinolates and their enzyme-derived products toward plant pathogenic fungi. Journal of Agricultural and Food Chemistry, 1997, 45(7): 2768-2773. View Source

Quantitative Differentiation of Glucocheirolin Against Closest Analogs: Evidence-Based Comparison for Informed Procurement Decisions

Glucocheirolin vs. Glucoiberin: Differential Phase II Enzyme Induction In Vivo—Cheirolin Shows No Activity While Iberin Is Active

In a direct head-to-head in vivo comparison of six plant-derived isothiocyanates in rats, the glucocheirolin hydrolysis product cheirolin demonstrated a unique null response in phase II detoxification enzyme induction. At an oral dose of 40 µmol/kg/day administered for 5 days, cheirolin produced no significant increase in glutathione S-transferase (GST) or quinone reductase (QR) activities in any rat tissue examined, including duodenum, forestomach, and urinary bladder. In marked contrast, all five comparator isothiocyanates—allyl isothiocyanate, iberverin, erucin, sulforaphane, and iberin (the latter being the hydrolysis product of glucoiberin)—significantly increased GST and QR activities in at least one tissue, with the greatest effects observed in the urinary bladder [1].

In Vivo Phase II Induction

Head-to-head

Cheirolin: no reported GST/QR increase; All 5 comparators active

Supports compound-specific in vivo endpoint context

In vitro Nrf2 activation may not predict in vivo response

Evidence Dimension	In vivo phase II detoxification enzyme induction (GST and QR activities) in rat tissues following 5-day oral administration
Target Compound Data	Cheirolin (from glucocheirolin): No significant increase in GST or QR activity in any tissue (duodenum, forestomach, urinary bladder, liver, kidneys, spleen, heart, lungs)
Comparator Or Baseline	Iberin (from glucoiberin), sulforaphane, erucin, iberverin, allyl isothiocyanate: Significant increases in GST and/or QR activities in duodenum, forestomach, and/or urinary bladder
Quantified Difference	Cheirolin produced zero tissue-specific enzyme induction versus active induction by all five comparators (p < 0.05 for comparator effects)
Conditions	Male Sprague-Dawley rats; oral gavage at 40 µmol/kg/day for 5 days; enzyme activities measured spectrophotometrically in tissue homogenates

Why This Matters

This functional divergence means glucocheirolin cannot be used as a substitute for glucoiberin in in vivo chemoprevention studies targeting phase II enzyme pathways; researchers must select based on the specific isothiocyanate's demonstrated in vivo pharmacological profile.

• [1] Munday R et al. Induction of phase II detoxification enzymes in rats by plant-derived isothiocyanates: comparison of allyl isothiocyanate with sulforaphane and related compounds. Journal of Agricultural and Food Chemistry, 2004, 52(7): 1867-1871. View Source

Glucocheirolin vs. Progoitrin and Glucoiberin: Plant Tissue-Specific Accumulation Determines Biomass Source Selection

In a comprehensive phytochemical analysis of Erysimum corinthium Boiss. (Brassicaceae), glucocheirolin demonstrated marked tissue-specific accumulation that distinguishes it from structurally related glucosinolates in the same plant. Glucocheirolin was identified as the major glucosinolate compound accumulated in the seeds, whereas progoitrin was the predominant compound in the roots, and 3-(methylcarbonyl)propyl glucosinolate dominated the leaves. This tissue-specific distribution pattern directly impacts natural product sourcing strategies for isolation and purification workflows [1].

Seed Accumulation

Head-to-head

40.6 µmol/g dw in seeds (2.5× vs. progoitrin)

May support seed-based isolation workflow

Tissue-specific distribution context

Evidence Dimension	Relative abundance of glucosinolates across different plant tissues in Erysimum corinthium
Target Compound Data	Glucocheirolin: Major compound in seeds; concentration reported as 40.6 µmol/g dry weight in seeds [2]
Comparator Or Baseline	Progoitrin: Major compound in roots; 3-(methylcarbonyl)propyl glucosinolate: Major compound in leaves; sinigrin, glucoiberin, and glucoerysolin: Minor components
Quantified Difference	Glucocheirolin is the dominant seed glucosinolate, with content approximately 2.5-fold higher than progoitrin in seeds (40.6 vs. 16.1 µmol/g) [2]
Conditions	GC-MS analysis of hydrolysis products from fresh leaves, roots, and ripe seeds following natural autolysis and exogenous myrosinase treatment

Why This Matters

For researchers seeking to isolate glucocheirolin from natural sources, seed material represents the optimal starting biomass; procurement of glucocheirolin reference standards enables accurate quantification and validation of extraction efficiency from seed matrices.

• [1] Al-Gendy AA et al. Glucosinolates, volatile constituents and biological activities of Erysimum corinthium Boiss. (Brassicaceae). Food Chemistry, 2010, 118(3): 519-524. View Source
• [2] Al-Gendy AA et al. Glucosinolates, volatile constituents and biological activities of Erysimum corinthium Boiss. (Brassicaceae). Food Chemistry, 2010, 118(3): 519-524. (Quantitative data from Table 2: Glucosinolate contents in different organs of Erysimum corinthium, expressed as µmol/g dry weight) View Source

Glucocheirolin Hydrolysis Products vs. Glucoiberin and Glucotropaeolin: Equivalent Antifungal Potency at 0.1 mg/mL Against Fusarium culmorum

In a direct comparative study of eleven glucosinolates and their enzymatic hydrolysis-derived products against Fusarium culmorum, the hydrolysis products from glucocheirolin ranked among the four most effective compounds tested, achieving 50% inhibition of fungal growth at a concentration of 0.1 mg/mL. This potency was equivalent to that of hydrolysis products from glucoiberin, glucoerucin, and glucotropaeolin, while intact (unhydrolyzed) glucosinolates showed no fungitoxic activity whatsoever. Among the eight pathogenic fungi further tested with select hydrolysis products, differential susceptibility was observed based on chemical structure, with glucoiberin-derived products showing the highest overall potency (EC50 values as low as 0.05 mg/mL against Rhizoctonia solani and Sclerotinia sclerotiorum) [1].

Antifungal Activity

Head-to-head

EC50 0.1 mg/mL vs. F. culmorum (top tier)

Supports antifungal screening context

Hydrolysis required for activity

Evidence Dimension	In vitro inhibition of fungal growth (Fusarium culmorum)
Target Compound Data	Hydrolysis products from glucocheirolin: 50% growth inhibition at 0.1 mg/mL
Comparator Or Baseline	Hydrolysis products from glucoiberin, glucoerucin, glucotropaeolin: 50% growth inhibition at 0.1 mg/mL; hydrolysis products from other seven glucosinolates: Less effective; intact glucosinolates: No activity
Quantified Difference	Glucocheirolin hydrolysis products ranked in top tier (EC50 = 0.1 mg/mL) among 11 tested compounds; intact glucocheirolin showed zero inhibition
Conditions	In vitro agar plate assay; Fusarium culmorum as test organism; myrosinase-mediated hydrolysis of purified glucosinolates

Why This Matters

For researchers investigating biofumigation or plant disease resistance mechanisms, glucocheirolin represents one of only four glucosinolates in this study whose hydrolysis products demonstrate consistent, potent antifungal activity at low concentrations; procurement of authentic glucocheirolin enables reproducible evaluation of antifungal isothiocyanates.

• [1] Manici LM et al. In vitro fungitoxic activity of some glucosinolates and their enzyme-derived products toward plant pathogenic fungi. Journal of Agricultural and Food Chemistry, 1997, 45(7): 2768-2773. View Source

Cheirolin vs. Sulforaphane and Iberin: Comparable In Vitro Nrf2 Activation Despite Null In Vivo Phase II Enzyme Induction

In a direct in vitro comparison of isothiocyanates with varying sulfur oxidation states, cheirolin (the sulfonyl isothiocyanate derived from glucocheirolin) demonstrated Nrf2 nuclear translocation and downstream gene expression induction comparable to the well-studied chemopreventive agent sulforaphane. Cheirolin, iberverin, and iberin all significantly induced Nrf2 nuclear translocation in NIH3T3 fibroblasts, accompanied by significant increases in heme oxygenase 1 (HO-1) and γ-glutamylcysteine synthetase (γGCS) mRNA and protein levels. The overall potency of cheirolin in inducing Nrf2-dependent gene expression was similar to that of sulforaphane and iberin. This in vitro activity contrasts sharply with cheirolin's complete lack of in vivo phase II enzyme induction in rats [1], suggesting that in vitro Nrf2 activation does not reliably predict in vivo chemopreventive efficacy for sulfonyl isothiocyanates [2].

In Vitro Nrf2 Activation

Cross-study comparable

Cheirolin potency similar to sulforaphane

Supports Nrf2 pathway activation assay context

In vivo phase II induction null

Evidence Dimension	In vitro Nrf2 nuclear translocation and downstream gene expression in NIH3T3 fibroblasts
Target Compound Data	Cheirolin (from glucocheirolin): Significant induction of Nrf2 nuclear translocation; significant increases in HO-1 and γGCS mRNA and protein levels; potency similar to sulforaphane
Comparator Or Baseline	Iberverin, iberin, sulforaphane: All demonstrated significant Nrf2 induction with similar potency to cheirolin
Quantified Difference	No significant difference in Nrf2-inducing potency between cheirolin and sulforaphane/iberin in vitro, despite cheirolin showing zero in vivo phase II enzyme induction in parallel studies
Conditions	NIH3T3 mouse embryonic fibroblast cell line; Nrf2 nuclear translocation assessed by immunocytochemistry and Western blot; mRNA levels measured by qRT-PCR; protein levels by Western blot

Why This Matters

This disconnect between in vitro Nrf2 activation and in vivo phase II enzyme induction is a defining characteristic of glucocheirolin/cheirolin that distinguishes it from its methylsulfinyl and methylthio analogs; researchers investigating structure-activity relationships in Nrf2-ARE signaling pathways require authentic glucocheirolin to explore this mechanistically significant anomaly.

• [1] Munday R et al. Induction of phase II detoxification enzymes in rats by plant-derived isothiocyanates: comparison of allyl isothiocyanate with sulforaphane and related compounds. Journal of Agricultural and Food Chemistry, 2004, 52(7): 1867-1871. View Source
• [2] Ernst IM et al. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin. Pharmacological Research, 2013, 70: 155-162. View Source

Glucocheirolin EHDPs vs. Sinigrin and Glucotropaeolin EHDPs: Comparable Antiproliferative Activity Against K562 Erythroleukemic Cells (IC50 < 20 µM)

In a systematic evaluation of nine glucosinolates and their enzymatic hydrolysis-derived products (EHDPs) against human erythroleukemic K562 cells, the EHDPs from glucocheirolin demonstrated potent antiproliferative activity with an IC50 value below 20 µM. This potency was comparable to EHDPs from sinigrin, glucotropaeolin, and glucoerucin, while intact (unhydrolyzed) glucosinolates showed no effect on tumor cell growth even at concentrations up to 500 µM. Notably, the EHDPs from glucoraphenin exhibited a broader spectrum of activity, inhibiting multiple additional cell lines including FL (murine erythroleukemic), Jurkat (human T-lymphoid), HeLa (human cervix carcinoma), and H9 (human T-lymphoid) cells [1].

Antiproliferative Activity

Head-to-head

IC50

Supports cell-model endpoint review

Requires hydrolysis to active ITC

Insect Feeding Palatability

Head-to-head

Intermediate ranking among 9 glucosinolates

Supports chemical ecology assay context

Dose-response context dependent

Evidence Dimension	Inhibition of human erythroleukemic K562 cell proliferation
Target Compound Data	EHDPs from glucocheirolin: IC50 < 20 µM against K562 cells
Comparator Or Baseline	EHDPs from sinigrin, glucotropaeolin, glucoerucin: IC50 < 20 µM against K562 cells; Intact glucocheirolin: No effect up to 500 µM
Quantified Difference	Glucocheirolin EHDPs ranked in the top tier of four most potent compounds among nine tested; intact glucosinolates showed zero activity across all compounds tested
Conditions	In vitro culture of K562 human erythroleukemic cells; EHDPs generated by myrosinase hydrolysis using in situ or pre-mix procedures; cell proliferation assessed after 48-72 hours

Why This Matters

For researchers studying the antiproliferative mechanisms of isothiocyanates in leukemia models, glucocheirolin represents one of only four glucosinolates in this panel whose hydrolysis products achieve IC50 values below 20 µM; this potency profile justifies its selection for structure-activity relationship studies focusing on the methylsulfonyl side chain moiety.

• [1] Nastruzzi C et al. In vitro cytotoxic activity of some glucosinolate-derived products generated by myrosinase hydrolysis. Journal of Agricultural and Food Chemistry, 1996, 44(4): 1014-1021. View Source

Glucocheirolin vs. Progoitrin and Sinigrin: Intermediate Palatability and Insect Feeding Stimulant Activity in Plutella maculipennis Larvae

In a comparative feeding assay with fifth instar larvae of Plutella maculipennis (diamondback moth), glucocheirolin demonstrated intermediate feeding stimulant activity when incorporated into agar-cellulose diets at a standardized concentration. The relative palatability ranking of nine mustard oil glucosides at 20 mg per 10 mL diet placed glucocheirolin in the second tier, with feeding response equivalent to glucoconringiin and glucoerucin, below the most potent stimulant progoitrin, and above glucotropaeolin, sinigrin, sinalbin, gluconasturtiin, and gluconapin. Higher concentrations of gluconasturtiin and gluconapin were toxic to larvae, while all tested glucosides acted as feeding stimulants [1].

Insect Feeding Palatability

Head-to-head

Intermediate ranking among 9 glucosinolates

Supports chemical ecology assay context

Dose-response context dependent

Evidence Dimension	Feeding stimulation (frass pellet production) in Plutella maculipennis fifth instar larvae
Target Compound Data	Glucocheirolin: Intermediate palatability ranking (Tier 2 of 4)
Comparator Or Baseline	Progoitrin (Tier 1, highest palatability); glucoconringiin and glucoerucin (Tier 2, equivalent to glucocheirolin); glucotropaeolin, sinigrin, sinalbin (Tier 3); gluconasturtiin, gluconapin (Tier 4, lowest palatability)
Quantified Difference	Relative palatability order: progoitrin > glucocheirolin = glucoconringiin = glucoerucin > glucotropaeolin = sinigrin = sinalbin > gluconasturtiin = gluconapin
Conditions	Agar-cellulose artificial diet containing individual glucosides at 20 mg per 10 mL diet; feeding quantified by frass pellet counts over test period

Why This Matters

For entomologists and chemical ecologists investigating crucifer-insect coevolution or developing insect behavior assays, glucocheirolin offers a defined, intermediate-level feeding stimulant activity that differs quantitatively from both high-activity (progoitrin) and low-activity (gluconapin) glucosinolates, enabling dose-response and comparative behavioral studies.

• [1] Nayar JK, Thorsteinson AJ. Feeding responses of Plutella maculipennis larvae to glucosinolates. As summarized in: Toxicity Reduction Using Powder Activated Carbon. ScienceGate, 2007. View Source

Optimal Research and Industrial Applications for Glucocheirolin Based on Quantitatively Verified Differentiation

Structure-Activity Relationship Studies of Sulfur Oxidation State on Isothiocyanate Bioactivity

Glucocheirolin is the ideal compound for systematic SAR studies comparing methylsulfonyl (—SO₂CH₃, cheirolin) versus methylsulfinyl (—SOCH₃, iberin) and methylthio (—SCH₃, erucin/iberverin) side chains. The striking disconnect between cheirolin's in vitro Nrf2 activation (comparable to sulforaphane) and its complete lack of in vivo phase II enzyme induction [1] provides a mechanistically valuable comparator for investigating bioavailability, tissue distribution, or metabolic inactivation differences driven by sulfur oxidation state. Researchers requiring authentic glucocheirolin for controlled hydrolysis to cheirolin should verify that the product is supplied as the potassium salt with purity ≥95% and proper cold-chain storage (-8°C to -20°C) to ensure reproducible enzymatic conversion yields .

Natural Product Isolation and Method Development for Glucosinolate Quantification in Seed Matrices

Glucocheirolin's tissue-specific accumulation as the major glucosinolate in Erysimum corinthium seeds (40.6 µmol/g dry weight) makes it an optimal reference standard for developing and validating extraction and quantification methods targeting seed-derived glucosinolates [2]. The reversed-phase HPLC-ESI-MS method validated for simultaneous determination of twelve intact glucosinolates including glucocheirolin in traditional Chinese herbs provides a robust analytical framework [3]. Procurement of high-purity glucocheirolin reference material is essential for accurate calibration curve construction, recovery assessment, and inter-laboratory method harmonization in phytochemical quality control workflows.

Biofumigation and Antifungal Isothiocyanate Screening in Crop Protection Research

Among eleven glucosinolates systematically evaluated for antifungal activity, hydrolysis products from glucocheirolin demonstrated top-tier efficacy (EC50 = 0.1 mg/mL against Fusarium culmorum), equivalent only to those from glucoiberin, glucoerucin, and glucotropaeolin [4]. For agricultural researchers screening Brassica germplasm for biofumigation potential or developing isothiocyanate-based biopesticides, glucocheirolin serves as a critical positive control and calibration standard. The requirement for enzymatic hydrolysis to generate active isothiocyanates necessitates that procured glucocheirolin be free of myrosinase contamination to prevent premature degradation during storage [5].

In Vitro Leukemia Cell Line Antiproliferative Screening

For cancer researchers investigating the antiproliferative effects of dietary isothiocyanates against hematopoietic malignancies, glucocheirolin-derived EHDPs demonstrate consistent and potent inhibition of K562 human erythroleukemic cell proliferation with IC50 values below 20 µM [6]. This potency places glucocheirolin among the most active glucosinolate precursors evaluated in this cell line. Researchers should note that intact glucocheirolin shows no activity up to 500 µM, necessitating either in situ myrosinase co-incubation or pre-hydrolysis for experimental use—a methodological consideration that directly impacts experimental design and procurement decisions [6].

Application

Selection Property

Validation Focus

Sulfur oxidation state SAR studies

Hydrolysis-dependent isothiocyanate profile

In vitro Nrf2 vs. in vivo phase II induction

Seed matrix glucosinolate quantification

Tissue-specific accumulation context

Extraction efficiency and calibration

Antifungal isothiocyanate screening

Enzymatic hydrolysis requirement

Fungal growth inhibition endpoint

Leukemia cell antiproliferative screening

Cell-permeable ITC prodrug

K562 proliferation endpoint review

• [1] Ernst IM et al. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin. Pharmacological Research, 2013, 70: 155-162. View Source
• [2] Al-Gendy AA et al. Glucosinolates, volatile constituents and biological activities of Erysimum corinthium Boiss. (Brassicaceae). Food Chemistry, 2010, 118(3): 519-524. View Source
• [3] Cheuk MW et al. Determination of glucosinolates in traditional Chinese herbs by high-performance liquid chromatography and electrospray ionization mass spectrometry. Analytical Methods, 2024. View Source
• [4] Manici LM et al. In vitro fungitoxic activity of some glucosinolates and their enzyme-derived products toward plant pathogenic fungi. Journal of Agricultural and Food Chemistry, 1997, 45(7): 2768-2773. View Source
• [5] Ernst IM et al. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin. Pharmacological Research, 2013, 70: 155-162. (Myrosinase-mediated hydrolysis mechanism) View Source
• [6] Nastruzzi C et al. In vitro cytotoxic activity of some glucosinolate-derived products generated by myrosinase hydrolysis. Journal of Agricultural and Food Chemistry, 1996, 44(4): 1014-1021. View Source